Cas no 1804494-47-0 (6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1804494-47-0
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4859381
• Update Time: 2025-06-14

6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-4(6(9)10)2-5(8)12-7(3)11/h2,6H,1H3
• InChI Key： SDEJROLFWYYGNW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=N1)F)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine

Recent Advances in the Study of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS: 1804494-47-0)

6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS: 1804494-47-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its use in the development of novel agrochemicals and pharmaceuticals. The presence of multiple halogen substituents and a difluoromethyl group in its structure enhances its reactivity and makes it a valuable intermediate in organic synthesis. Recent publications have demonstrated its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations that are critical for constructing complex molecular architectures.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the potential of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine as a precursor for the synthesis of potent kinase inhibitors. The study reported that the compound's unique electronic properties and steric effects contribute to its high selectivity and binding affinity toward specific kinase targets. These findings open new avenues for the development of targeted therapies for cancer and inflammatory diseases.

Another significant advancement involves the use of this compound in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers have successfully incorporated 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine into the scaffold of several lead compounds, resulting in enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For instance, a team at a leading pharmaceutical company reported a scalable and efficient method for the preparation of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine using continuous flow chemistry, which offers advantages in terms of safety and reproducibility.

In conclusion, 6-Bromo-4-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS: 1804494-47-0) represents a valuable tool in modern drug discovery and agrochemical research. Its unique structural features and reactivity make it a promising candidate for the development of next-generation therapeutics. Ongoing research aims to further explore its applications and address the remaining challenges in its synthesis and utilization.